Cas no 859958-91-1 (6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline
• CAS No: 859958-91-1
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• MDL: MFCD21975260
• CID: 5225054
• PubChem ID: 82482798
• Update Time: 2026-03-07

6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD21975260
• Inchi： 1S/C9H9BrN2O2/c10-7-4-6-2-1-3-11-9(6)8(5-7)12(13)14/h4-5,11H,1-3H2
• InChI Key： XXXRHKPJSMYORC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2[N+]([O-])=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline

Professional Introduction to Compound with CAS No. 859958-91-1 and Product Name: 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline

The compound with CAS No. 859958-91-1 and the product name 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural and chemical properties, which make it a promising candidate for various applications in medicinal chemistry and drug development.

6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline is a derivative of tetrahydroquinoline, a class of compounds known for their broad spectrum of biological activities. The presence of both bromine and nitro substituents in the molecule enhances its reactivity and potential utility in synthetic chemistry. These functional groups provide multiple sites for further chemical modification, enabling the development of novel analogs with tailored pharmacological properties.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in treating various diseases. For instance, studies have shown that these compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The nitro group in 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline is particularly noteworthy, as it can be reduced to an amine group under specific conditions, leading to the formation of pharmacologically active amines.

The bromine substituent adds another layer of functionality to the molecule. It can participate in various chemical reactions such as cross-coupling reactions (e.g., Suzuki-Miyaura coupling), which are widely used in the synthesis of complex organic molecules. This makes 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline a valuable intermediate in the preparation of more sophisticated drug candidates.

Recent research has highlighted the potential of 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline in the development of targeted therapies. For example, studies have demonstrated its ability to inhibit specific enzymes involved in cancer progression. The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for further investigation.

The synthesis of 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline involves multi-step organic transformations that require precise control over reaction conditions. The bromination and nitration steps are critical and must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for this compound.

One of the key advantages of using 6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline as a starting material is its versatility. It can be modified in various ways to produce derivatives with different biological activities. This flexibility is crucial for drug discovery efforts aimed at identifying new therapeutic agents with improved efficacy and reduced side effects.

In conclusion,6-bromo-8-nitro-1,2,3,4-tetrahydroquinoline (CAS No. 859958-91-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new applications for this compound， further solidifying its importance in drug development efforts worldwide.